Cas no 2098117-22-5 (N,N-Diallyl-2-chloropyridin-4-amine)

N,N-Diallyl-2-chloropyridin-4-amine is a versatile intermediate in organic synthesis, characterized by its reactive chloro and diallylamino substituents on the pyridine ring. The compound's structure enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The chloro group facilitates nucleophilic substitution reactions, while the diallylamino moiety offers opportunities for further derivatization, such as cross-coupling or cyclization reactions. Its stability under standard conditions ensures ease of handling in synthetic workflows. This compound is particularly useful in pharmaceutical and agrochemical research, where modified pyridine derivatives are often employed. Its balanced reactivity and structural flexibility make it a practical choice for advanced synthetic applications.

N,N-Diallyl-2-chloropyridin-4-amine structure

2098117-22-5 structure

Product Name:N,N-Diallyl-2-chloropyridin-4-amine

CAS No:2098117-22-5

MF:C₁₁H₁₃ClN₂

MW:208.687321424484

CID:5048275

Update Time:2025-10-30

N,N-Diallyl-2-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- N,N-diallyl-2-chloropyridin-4-amine
- 2-chloro-N,N-bis(prop-2-enyl)pyridin-4-amine
- N,N-Diallyl-2-chloropyridin-4-amine
- Inchi： 1S/C11H13ClN2/c1-3-7-14(8-4-2)10-5-6-13-11(12)9-10/h3-6,9H,1-2,7-8H2
- InChI Key： PJERJUUUOZNUGK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)N(CC=C)CC=C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 184
XLogP3: 3.2
Topological Polar Surface Area: 16.1

N,N-Diallyl-2-chloropyridin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N304446-100mg	N,N-Diallyl-2-chloropyridin-4-amine	2098117-22-5		100mg	$ 95.00	2022-06-03
TRC	N304446-500mg	N,N-Diallyl-2-chloropyridin-4-amine	2098117-22-5		500mg	$ 365.00	2022-06-03
TRC	N304446-1g	N,N-Diallyl-2-chloropyridin-4-amine	2098117-22-5		1g	$ 570.00	2022-06-03
Life Chemicals	F1907-8971-0.25g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	0.25g	$595.0	2023-09-07
Life Chemicals	F1907-8971-0.5g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	0.5g	$627.0	2023-09-07
Life Chemicals	F1907-8971-1g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	1g	$660.0	2023-09-07
Life Chemicals	F1907-8971-2.5g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	2.5g	$1439.0	2023-09-07
Life Chemicals	F1907-8971-5g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	5g	$2167.0	2023-09-07
Life Chemicals	F1907-8971-10g	N,N-diallyl-2-chloropyridin-4-amine	2098117-22-5	95%+	10g	$3034.0	2023-09-07

N,N-Diallyl-2-chloropyridin-4-amine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

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Additional information on N,N-Diallyl-2-chloropyridin-4-amine

Exploring N,N-Diallyl-2-chloropyridin-4-amine (CAS No. 2098117-22-5): Properties, Applications, and Innovations

The chemical compound N,N-Diallyl-2-chloropyridin-4-amine (CAS No. 2098117-22-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and material science. As researchers and industries increasingly seek high-performance intermediates for pharmaceuticals, agrochemicals, and advanced materials, this compound stands out for its reactivity and functional group compatibility. Its molecular framework, featuring a chloropyridine core and diallylamine substituents, enables diverse chemical transformations, making it a valuable building block for heterocyclic chemistry.

One of the most searched questions in the field revolves around the synthetic routes for N,N-Diallyl-2-chloropyridin-4-amine. Current methodologies often involve nucleophilic substitution reactions on 2,4-dichloropyridine, followed by selective allylation under controlled conditions. Researchers are also exploring catalytic processes to improve yield and sustainability, aligning with the growing demand for green chemistry solutions. The compound’s solubility in polar organic solvents and its stability under ambient conditions further enhance its practicality for industrial-scale applications.

In the context of drug discovery, N,N-Diallyl-2-chloropyridin-4-amine serves as a key intermediate for designing bioactive molecules. Its chloropyridine moiety is frequently incorporated into kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Recent studies highlight its potential in cancer therapeutics, where modified derivatives exhibit promising selective cytotoxicity. These advancements resonate with trending searches like "pyridine derivatives in medicine" and "novel amine-based drugs," reflecting the compound’s relevance in cutting-edge research.

Beyond pharmaceuticals, N,N-Diallyl-2-chloropyridin-4-amine finds utility in material science. Its ability to participate in polymerization reactions makes it a candidate for developing functional polymers with tailored properties, such as thermal stability or conductivity. This aligns with the surge in interest for smart materials and organic electronics, as evidenced by popular queries like "amine-functionalized polymers." Innovations in this space could revolutionize industries ranging from flexible electronics to sustainable packaging.

From an analytical chemistry perspective, characterizing N,N-Diallyl-2-chloropyridin-4-amine requires advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm its purity and structural integrity, critical for reproducibility in research. Discussions on platforms like ResearchGate often emphasize the importance of spectroscopic data interpretation, a topic frequently searched by students and professionals alike.

Looking ahead, the demand for N,N-Diallyl-2-chloropyridin-4-amine is expected to rise, driven by its interdisciplinary applications. Whether in medicinal chemistry, catalysis, or material design, this compound exemplifies how molecular innovation can address real-world challenges. For those exploring its potential, staying updated on patent literature and synthetic protocols will be essential to unlocking its full capabilities.